Cas no 1333493-11-0 (rac-(3R,8aR)-hexahydro-1H-pyrrolo2,1-cmorpholine-3-carbonitrile)

• Product Name: rac-(3R,8aR)-hexahydro-1H-pyrrolo2,1-cmorpholine-3-carbonitrile
• CAS No: 1333493-11-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5188331
• PubChem ID: 68242998
• Update Time: 2025-07-17

rac-(3R,8aR)-hexahydro-1H-pyrrolo2,1-cmorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3S,8aS)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile
• rac-(3R,8aR)-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile
• 1H-Pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile, hexahydro-, (3S,8aS)-
• rac-(3R,8aR)-hexahydro-1H-pyrrolo2,1-cmorpholine-3-carbonitrile

• Inchi： 1S/C8H12N2O/c9-4-8-5-10-3-1-2-7(10)6-11-8/h7-8H,1-3,5-6H2/t7-,8+/m0/s1
• InChI Key： QTSMFXRROVYNJQ-JGVFFNPUSA-N
• SMILES： O1[C@H](C#N)CN2CCC[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• XLogP3: 0.3
• Topological Polar Surface Area: 36.3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on rac-(3R,8aR)-hexahydro-1H-pyrrolo2,1-cmorpholine-3-carbonitrile

Introduction to rac-(3R,8aR)-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile (CAS No. 1333493-11-0)

Rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1333493-11-0, belongs to a class of molecules known for their complex structural architecture and potential biological activity. The unique stereochemistry and functional groups present in this molecule make it a subject of intense study for its pharmacological properties and synthetic applications.

The chemical structure of rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) features a hexahydro-pyrrolo[2,1-c]morpholine core, which is a fused heterocyclic system incorporating nitrogen atoms. This structural motif is known to be prevalent in various bioactive natural products and synthetic drugs, suggesting a potential for biological function. The presence of a nitrile group at the 3-position further enhances its chemical reactivity and diversity, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) molecule has been studied for its possible applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. Its unique stereochemistry and electronic properties make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its stereochemical complexity. The specific configuration at the 3R and 8aR positions plays a crucial role in determining its biological activity. Stereoisomers of this nature often exhibit distinct pharmacological profiles, which can be exploited to develop more effective and selective drugs. Researchers have been particularly interested in understanding how these stereochemical features influence the molecule's interactions with biological targets.

The synthesis of rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) presents significant challenges due to its complex three-dimensional structure. However, advances in synthetic methodology have made it possible to access this compound with increasing efficiency and purity. Modern techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical outcome. These methods not only improve yield but also enhance the overall quality of the final product.

The nitrile group in the molecule is another key feature that contributes to its reactivity and potential biological activity. Nitriles are well-known for their ability to participate in various chemical transformations, including hydrolysis to carboxylic acids and reduction to amides. These reactions can be harnessed to modify the compound's structure and explore new pharmacological pathways. Additionally, the nitrile group can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have begun to uncover the potential therapeutic applications of rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile). Initial research suggests that this compound may have anti-inflammatory properties by modulating certain signaling pathways involved in immune responses. Furthermore, its structural similarity to known bioactive molecules has led to investigations into its potential use as an intermediate in the synthesis of more complex drug candidates. The compound's ability to interact with biological targets in unique ways makes it a promising candidate for further development.

The future direction of research on rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) will likely focus on optimizing its synthetic routes and exploring its pharmacological profile in greater detail. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and identify new therapeutic applications. The compound's unique structural features and potential biological activity make it a cornerstone of ongoing research in medicinal chemistry.

In conclusion, rac-(3R,8aR-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile) (CAS No. 1333493-11-0) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, stereochemical intricacies, and functional groups make it a valuable scaffold for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.